1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 1-(3-fluoro-2-imidazol-1-ylphenyl)ethanone
• InChI: InChI=1S/C11H9FN2O/c1-8(15)9-3-2-4-10(12)11(9)14-6-5-13-7-14/h2-7H,1H3
• InChI Key: NUJDWGBBTUITHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)F)N2C=CN=C2

Description

1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one (CAS 1696741-51-1) is a chemical compound with the molecular formula C 11 H 9 FN 2 O and a molecular weight of 204.20 [ citation:1 ]. This for-research compound features an imidazole ring, a privileged scaffold in medicinal chemistry known for its broad biological importance [ citation:3 ]. The imidazole moiety is a key structural component in numerous therapeutic agents, including antimicrobials, antifungals, and substances that interact with DNA [ citation:3 ]. Furthermore, the incorporation of a fluorine atom can significantly influence a molecule's physicochemical properties, such as its metabolic stability and membrane permeability, making it a common modification in drug discovery [ citation:6 ]. As such, this compound serves as a valuable synthetic intermediate or building block for researchers developing novel bioactive molecules, particularly in the fields of antibacterial and anticancer agent discovery [ citation:3 ][ citation:6 ]. This product is intended for research purposes in a controlled laboratory environment only. It is not intended for diagnostic or therapeutic use, nor for human consumption of any kind.

Preparation Methods

The synthesis of 1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoroacetophenone and imidazole.

Reaction Conditions: The key step involves the formation of a carbon-nitrogen bond between the imidazole and the phenyl ring. This can be achieved through a nucleophilic substitution reaction, where the imidazole acts as a nucleophile attacking the carbonyl carbon of the 3-fluoroacetophenone.

Catalysts and Solvents: Commonly used catalysts include bases such as potassium carbonate, and solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are employed to facilitate the reaction.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction parameters such as temperature, pressure, and reactant concentrations is crucial for large-scale production.

Chemical Reactions Analysis

1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The fluoro group on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions: Typical reagents include bases (e.g., sodium hydroxide), acids (e.g., hydrochloric acid), and solvents like ethanol or acetonitrile. Reaction conditions vary depending on the desired transformation, with temperature and pH being critical factors.

Scientific Research Applications

1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one has several scientific research applications:

Medicinal Chemistry: The compound’s imidazole moiety is known for its biological activity, making it a potential candidate for drug development. It may exhibit antimicrobial, antifungal, or anticancer properties.

Material Science: The unique electronic properties of the fluoro and imidazole groups make this compound suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.

Biological Studies: The compound can be used as a probe to study enzyme interactions and receptor binding due to its structural similarity to biologically active molecules.

Industrial Applications: It may serve as an intermediate in the synthesis of more complex molecules used in pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one involves its interaction with specific molecular targets:

Molecular Targets: The imidazole ring can interact with enzymes and receptors, potentially inhibiting their activity or modulating their function.

Pathways Involved: The compound may interfere with metabolic pathways, such as those involved in cell proliferation or signal transduction, leading to therapeutic effects in disease treatment.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs, highlighting substituent variations and their implications:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Activities	References
1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one	3-F, 2-imidazolyl	~204.20 (estimated)	Presumed antifungal activity	-
1-[4-(1H-Imidazol-1-yl)phenyl]ethan-1-one	4-imidazolyl	186.21	Precursor for anticandidal chalcones
(E)-3-[4-(Imidazol-1-yl)phenyl]-1-(3-chloro-4-fluorophenyl)prop-2-en-1-one	4-imidazolyl, 3-Cl, 4-F	325.78	Antifungal (Aspergillus fumigatus)
Sertaconazole (8i)	Benzo[b]thienyl, 2,4-dichlorophenyl	437.77	Broad-spectrum antimycotic agent
1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol	2,4-Cl, ethanol-imidazole	271.13	Intermediate for HO-1 inhibitors
1-[4-(1H-Imidazol-1-yl)phenyl]piperazine	4-imidazolyl, piperazine	228.14	Potential CNS activity (patented)

Key Observations:

• Substituent Position : The target compound’s 3-fluoro and 2-imidazolyl arrangement contrasts with analogs like 1-[4-(imidazol-1-yl)phenyl]ethan-1-one (4-imidazolyl) , where the imidazole’s para position may reduce steric hindrance, enhancing reactivity in Claisen-Schmidt condensations .
• Halogen Effects : Fluorine’s electronegativity and small atomic radius may improve metabolic stability and binding affinity compared to chlorine in sertaconazole or 2,4-dichlorophenyl derivatives .

Physicochemical Properties

• Melting Points : While data for the target compound is lacking, analogs like 1-(4-(chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f) exhibit melting points of 137.3–138.5°C , suggesting halogen and sulfonyl groups significantly influence crystallinity.

Pharmacological Potential

• Antifungal Activity : Imidazole rings are critical for targeting fungal cytochrome P450 enzymes, as seen in ketoconazole derivatives . The fluorine substituent in the target compound may enhance selectivity compared to chlorine-containing analogs .
• Cancer Research: Imidazole-ethanol derivatives (e.g., ) show cytotoxicity against MCF-7 cells , suggesting the target compound’s applicability in oncology pending further study.

Biological Activity

1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one, with the CAS number 1696741-51-1, is a compound that has garnered attention for its potential biological activities. Its molecular formula is C$_{11}$H$_9$FN$_2$O, and it has a molecular weight of 204.20 g/mol. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Anticancer Activity

The compound's structural features suggest potential anticancer properties. In related studies, imidazole derivatives have been associated with significant cytotoxicity against various cancer cell lines. For example, compounds with similar structures demonstrated reduced viability in A549 human lung cancer cells . The mechanism often involves the disruption of cellular processes or induction of apoptosis in cancerous cells.

The biological activity of 1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one may be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Many imidazole derivatives act as inhibitors of enzymes such as cyclooxygenase and various kinases, which play critical roles in cancer progression and inflammation.
• DNA Interaction : Some studies suggest that imidazole compounds can intercalate into DNA or affect its replication and transcription processes, leading to apoptosis in cancer cells .

Study on Imidazole Derivatives

A comprehensive study evaluated several imidazole derivatives for their antibacterial and anticancer activities. The findings indicated that modifications on the imidazole ring significantly influenced biological efficacy. For instance, the introduction of electron-withdrawing groups like fluorine enhanced the antimicrobial potency .

Anticancer Screening

In another investigation focusing on anticancer properties, a series of compounds were screened against A549 cells. The results showed that certain substitutions on the phenyl ring could enhance cytotoxic effects, suggesting that 1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one might exhibit similar behavior due to its structural characteristics .

Data Tables

Property	Value
CAS Number	1696741-51-1
Molecular Formula	C$_{11}$H$_9$FN$_2$O
Molecular Weight	204.20 g/mol
Antibacterial Activity (MIC)	Potentially effective (based on related compounds)
Anticancer Activity	Cytotoxicity observed in related studies

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-[3-Fluoro-2-(1H-imidazol-1-yl)phenyl]ethan-1-one, and what are their limitations?

• Methodological Answer : A common approach involves bromination of substituted acetophenones followed by condensation with imidazole derivatives. For example, intermediates like 1-(2,4-dichlorophenyl)ethanone are brominated and then reacted with imidazole under nucleophilic substitution conditions . Limitations include low yields in stereoselective steps (e.g., asymmetric transfer hydrogenation) and the need for high-purity reagents to avoid byproducts. X-ray crystallography (via SHELX programs ) and NMR are critical for verifying regiochemistry and purity.

Q. How is the compound characterized structurally, and what analytical techniques are prioritized?

• Methodological Answer : Single-crystal X-ray diffraction (using SHELXL ) resolves the spatial arrangement of the imidazole and fluorophenyl groups, confirming substitution patterns. Spectroscopic methods include $^1 \text{H}$/$^{13} \text{C}$ NMR (to identify coupling between the imidazole proton and aromatic fluorine) and high-resolution mass spectrometry (HRMS) for molecular formula validation. IR spectroscopy detects carbonyl stretching (~1700 cm$^{-1}$) and imidazole ring vibrations .

Q. What preliminary biological activities have been reported for this compound?

• Methodological Answer : Imidazole-containing analogs exhibit antifungal activity via sterol 14α-demethylase inhibition, as seen in ketoconazole derivatives . In vitro assays against Candida species (MIC values) and enzyme inhibition kinetics (IC$_{50}$) are standard. However, fluorinated variants like this compound may show altered pharmacokinetics due to enhanced metabolic stability .

Advanced Research Questions

Q. How does fluorination at the 3-position of the phenyl ring influence bioactivity compared to other halogenated analogs?

• Methodological Answer : Fluorine’s electronegativity and small atomic radius enhance compound lipophilicity and membrane permeability. Comparative SAR studies using 2,4-dichloro or trifluoromethyl analogs reveal that 3-fluoro substitution improves target binding affinity in fungal cytochrome P450 systems but may reduce solubility. Docking simulations (e.g., AutoDock Vina) can quantify interactions with enzyme active sites .

Q. What strategies are effective for enantiomeric resolution of chiral derivatives of this compound?

• Methodological Answer : Asymmetric synthesis using RuCl(p-cymene) catalysts enables enantioselective reduction of ketone intermediates to alcohols . Chiral HPLC (e.g., Chiralpak AD-H column) or enzymatic resolution (lipases) separates enantiomers. Circular dichroism (CD) and optical rotation measurements validate enantiopurity .

Q. How can computational modeling optimize the compound’s interaction with antifungal targets?

• Methodological Answer : Molecular dynamics (MD) simulations (e.g., GROMACS) assess binding stability to sterol 14α-demethylase. Density functional theory (DFT) calculations (B3LYP/6-311+G**) predict electron distribution at the imidazole-Fe coordination site. Free energy perturbation (FEP) studies guide substituent modifications to enhance binding .

Q. How to address contradictory data in biological assays (e.g., variable MIC values across studies)?

• Methodological Answer : Standardize assay protocols (CLSI guidelines) to control variables like inoculum size and culture media. Cross-validate results using isogenic fungal strains and reference compounds (e.g., ketoconazole ). Meta-analyses of IC$_{50}$ vs. MIC correlations can identify outliers due to efflux pump activity or membrane permeability differences .